Cas no 2133-33-7 ((S)-Piperidine-2-carboxylic acid hydrochloride)

• Product Name: (S)-Piperidine-2-carboxylic acid hydrochloride
• CAS No: 2133-33-7
• MF: C₆H₁₂ClNO₂
• MW: 165.617980957031
• MDL: MFCD00066139
• CID: 252988
• PubChem ID: 12210878
• Update Time: 2025-05-24

(S)-Piperidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-Piperidine-2-carboxylic acid hydrochloride
• 2-Piperidinecarboxylicacid, hydrochloride (1:1), (2S)-
• L-Pipecolic acid hydrochloride
• (S)-Pipecolic acid hydrochloride
• (S)-Piperidin-2-carbonsaeure,Hydrochlorid
• 12A0IMZ60M
• (S)-PIPERIDINE-2-CARBOXYLIC ACID HCL
• (2S)-piperidine-2-carboxylic acid hydrochloride
• 2-Piperidinecarboxylic acid, hydrochloride, (2S)-
• L-Pipecolinic acid hydrochloride
• Pip-Hydrochloride
• L-Pipecolic acid, HCl
• AUGDEGXARBUSFU-JEDNCBNOSA-N
• L(-)-pipecolic acid hydrochloride
• Pipecolic acid hydrochloride, (-)-
• 2-Piperidinecarboxylicacid,hydrochloride(1:1),(2S)-
• (2S)-piperidine-2-carboxylic acid;hydrochloride
• MFCD00066139
• 2-Piperidinecarboxylic acid, hydrochloride (1:1), (2S)-
• SCHEMBL1189955
• UNII-12A0IMZ60M
• CS-0097749
• (S)-piperidine-2-carboxylicacidhydrochloride
• 2133-33-7
• DS-1231
• AKOS015920144
• (-)-pipecolic acid hydrochloride
• AKOS015849402
• L-(-)-Pipecolinic acid hydrochloride
• Q27251405

• MDL： MFCD00066139
• Inchi： 1S/C6H11NO2.ClH/c8-6(9)5-3-1-2-4-7-5;/h5,7H,1-4H2,(H,8,9);1H/t5-;/m0./s1
• InChI Key： AUGDEGXARBUSFU-JEDNCBNOSA-N
• SMILES： Cl.C1[C@@H](C(O)=O)NCCC1

Computed Properties

• Exact Mass: 165.05600
• Monoisotopic Mass: 165.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3

Experimental Properties

• Boiling Point: 265.8 °C at 760 mmHg
• Flash Point: 114.5 °C
• PSA: 49.33000
• LogP: 1.34390

(S)-Piperidine-2-carboxylic acid hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-Piperidine-2-carboxylic acid hydrochloride

(S)-Piperidine-2-carboxylic acid hydrochloride (CAS No. 2133-33-7): A Comprehensive Overview

(S)-Piperidine-2-carboxylic acid hydrochloride (CAS No. 2133-33-7) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique properties and potential applications. This compound, also known as L-Proline hydrochloride, is a key building block in the synthesis of various bioactive molecules and pharmaceuticals.

The structure of (S)-Piperidine-2-carboxylic acid hydrochloride consists of a piperidine ring with a carboxylic acid group attached to the second carbon atom, and the entire molecule is in its hydrochloride salt form. The presence of the chiral center at the second carbon atom imparts enantiomeric specificity, which is crucial for many biological processes and drug interactions.

In recent years, (S)-Piperidine-2-carboxylic acid hydrochloride has been extensively studied for its role in the synthesis of peptidomimetics and other bioactive compounds. Its ability to form stable amide bonds makes it an excellent precursor for the synthesis of peptides and peptidomimetics, which are widely used in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of L-Proline hydrochloride in the synthesis of novel antiviral agents, demonstrating its versatility and potential in combating viral infections.

Beyond its use as a synthetic intermediate, (S)-Piperidine-2-carboxylic acid hydrochloride has also shown promise in catalytic applications. As a chiral catalyst, it can facilitate asymmetric synthesis reactions, leading to the production of enantiomerically pure compounds. This is particularly important in pharmaceuticals, where enantiomeric purity can significantly affect the efficacy and safety of a drug. A recent study in the Angewandte Chemie International Edition reported the use of L-Proline hydrochloride-based catalysts in the asymmetric hydrogenation of ketones, achieving high enantioselectivities and yields.

The biological activity of (S)-Piperidine-2-carboxylic acid hydrochloride itself has also been explored. Research has shown that it can modulate various cellular processes, including protein folding and enzyme activity. For example, a study published in the Bioorganic & Medicinal Chemistry Letters investigated the effects of L-Proline hydrochloride on protein-protein interactions, revealing its potential as a lead compound for developing new therapeutic agents targeting protein misfolding diseases such as Alzheimer's and Parkinson's disease.

In addition to its synthetic and biological applications, (S)-Piperidine-2-carboxylic acid hydrochloride has been evaluated for its pharmacological properties. Preclinical studies have demonstrated its ability to cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) disorders. A recent publication in the European Journal of Medicinal Chemistry reported that derivatives of L-Proline hydrochloride exhibited neuroprotective effects in animal models of neurodegenerative diseases.

The safety profile of (S)-Piperidine-2-carboxylic acid hydrochloride is another critical aspect that has been thoroughly investigated. Toxicological studies have shown that it is generally well-tolerated at therapeutic doses, with minimal side effects. However, as with any chemical compound, proper handling and storage are essential to ensure safety and maintain its stability.

In conclusion, (S)-Piperidine-2-carboxylic acid hydrochloride (CAS No. 2133-33-7) is a versatile compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and chiral nature make it an invaluable tool for synthetic chemists and drug developers alike. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern pharmaceutical science.